
N-Acetyl-L-tyrosinamide chemical properties
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Acetyl-L-tyrosinamide

Cat. No.: B556345 Get Quote

N-Acetyl-L-tyrosinamide: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetyl-L-tyrosinamide is a derivative of the amino acid L-tyrosine, featuring an acetyl group

attached to the alpha-amino group and an amide group at the carboxyl terminus. This

modification of the parent amino acid alters its physicochemical properties, potentially

enhancing its solubility and stability.[1] As an analogue of L-tyrosine, N-Acetyl-L-tyrosinamide
is of interest for its potential roles in various metabolic pathways and its applications in

pharmaceuticals and cosmetics.[1][2] This technical guide provides a detailed overview of the

chemical properties, structure, and potential biological significance of N-Acetyl-L-
tyrosinamide, along with relevant experimental methodologies.

Chemical Properties and Structure
N-Acetyl-L-tyrosinamide is a white to off-white crystalline powder.[1] Its structure is

characterized by a central chiral carbon, a p-hydroxyphenyl side chain, an acetylated amino

group, and a primary amide group.
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Identifier Value

CAS Number 1948-71-6[3]

Molecular Formula C₁₁H₁₄N₂O₃[3]

Molecular Weight 222.24 g/mol [3]

InChI

InChI=1S/C11H14N2O3/c1-7(14)13-

10(11(12)16)6-8-2-4-9(15)5-3-8/h2-

5,10,15H,6H2,1H3,(H2,12,16)

(H,13,14)/t10-/m0/s1[4]

InChIKey RJNKBEQRBIJDNM-JTQLQIEISA-N[4]

SMILES CC(=O)N--INVALID-LINK--C(=O)N[4]

Physicochemical Properties
A summary of the available quantitative physicochemical data for N-Acetyl-L-tyrosinamide is

presented below. It is important to note that experimentally determined values for several

properties, such as aqueous solubility, pKa, and logP, are not readily available in the literature.

The data for the related compound, N-Acetyl-L-tyrosine, is provided for comparison where

available and is clearly noted.

Property
Value (N-Acetyl-L-
tyrosinamide)

Value (N-Acetyl-L-tyrosine)
- For Comparison

Melting Point 223-225 °C 149-152 °C[5]

Boiling Point Data not available 531.3 °C (estimated)[6]

Water Solubility
Soluble in polar solvents like

water and ethanol[2]
25 mg/mL[7][8][9]

Solubility in other solvents
Soluble in methanol or

DMSO[10]
Soluble in ethanol[7][8][9]

pKa Data not available 3.15 (Predicted)[5]

logP (Octanol-Water Partition

Coefficient)
-0.9 (Computed)[4] 1.32 (Experimental)[11]
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of N-Acetyl-L-tyrosinamide are

scarce in publicly available literature. The following sections provide generalized procedures

based on standard organic chemistry principles and methodologies reported for the closely

related compound, N-Acetyl-L-tyrosine. These should be adapted and optimized for the specific

requirements of N-Acetyl-L-tyrosinamide.

Synthesis of N-Acetyl-L-tyrosinamide
A potential synthetic route to N-Acetyl-L-tyrosinamide involves the N-acetylation of L-

tyrosinamide.

Materials:

L-tyrosinamide

Acetic anhydride

A suitable base (e.g., triethylamine or sodium bicarbonate)

Anhydrous solvent (e.g., dichloromethane or tetrahydrofuran)

Deionized water

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Solvents for purification (e.g., ethyl acetate, hexanes)

Procedure:

Dissolution: Dissolve L-tyrosinamide in the chosen anhydrous solvent in a round-bottom

flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or

argon).
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Basification: Add the base to the solution to neutralize the hydrohalide salt of the starting

material (if applicable) and to scavenge the acetic acid byproduct of the reaction.

Acetylation: Cool the reaction mixture in an ice bath. Slowly add a stoichiometric equivalent

of acetic anhydride dropwise to the stirred solution.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by adding water. Transfer the

mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g.,

ethyl acetate). Wash the combined organic layers with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by recrystallization or column chromatography to obtain

pure N-Acetyl-L-tyrosinamide.

Analytical Methodology: Reversed-Phase High-
Performance Liquid Chromatography (RP-HPLC)
A general RP-HPLC method for the analysis of N-acetylated amino acids can be adapted for N-
Acetyl-L-tyrosinamide.

Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)
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Trifluoroacetic acid (TFA) or formic acid (for mobile phase modification)

N-Acetyl-L-tyrosinamide standard

Chromatographic Conditions (Example):

Mobile Phase A: Water with 0.1% TFA

Mobile Phase B: Acetonitrile with 0.1% TFA

Gradient: A suitable gradient from a low to a high percentage of Mobile Phase B over a

defined time period.

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Detection Wavelength: ~220 nm or ~275 nm (due to the phenolic ring)

Injection Volume: 10-20 µL

Sample Preparation:

Standard Solutions: Prepare a stock solution of N-Acetyl-L-tyrosinamide in the mobile

phase. Prepare a series of dilutions to create a calibration curve.

Sample Solutions: Dissolve the sample containing N-Acetyl-L-tyrosinamide in the mobile

phase to a known concentration. Filter the solution through a 0.45 µm syringe filter before

injection.

Signaling Pathways and Biological Roles
The direct involvement of N-Acetyl-L-tyrosinamide in specific signaling pathways is not

extensively documented. However, based on its structural similarity to L-tyrosine and related

compounds, several potential biological roles can be inferred.

Amino Acid Transport
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N-Acetyl-L-tyrosinamide is an analogue of L-tyrosine and has been shown to stimulate the

transport of L-tyrosine, primarily through the Alanine, Serine, Cysteine-preferring (ASC)

transport system. This suggests it may influence intracellular L-tyrosine levels, which is a rate-

limiting precursor for the synthesis of catecholamine neurotransmitters (dopamine,

norepinephrine, and epinephrine).
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Stimulation of L-Tyrosine Transport by N-Acetyl-L-tyrosinamide.

Potential Role in Oxidative Stress
Research suggests that N-Acetyl-L-tyrosinamide has the potential to react with guanyl

radicals, which are produced in response to DNA damage from ionizing radiation or other

oxidative insults.[12] This indicates a possible role in mitigating oxidative stress and protecting

against DNA damage. The workflow below illustrates this proposed mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Acetyl-L-tyrosine synthesis - chemicalbook [chemicalbook.com]

2. CAS 1948-71-6: N-Acetyl-L-tyrosinamide | CymitQuimica [cymitquimica.com]

3. N-Acetyl-L-tyrosinamide [webbook.nist.gov]

4. N-Acetyl-L-tyrosinamide | C11H14N2O3 | CID 735956 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b556345?utm_src=pdf-body-img
https://www.benchchem.com/product/b556345?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/n-acetyl-l-tyrosine.htm
https://cymitquimica.com/cas/1948-71-6/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1948716&Units=CAL
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetyl-L-tyrosinamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetyl-L-tyrosinamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. benchchem.com [benchchem.com]

6. echemi.com [echemi.com]

7. Thermo Scientific Chemicals N-Acetyl-L-tyrosine, 99% 10 g | Buy Online | Thermo
Scientific Chemicals | Fisher Scientific [fishersci.com]

8. N-Acetyl-L-Tyrosine - CD Formulation [formulationbio.com]

9. N-Acetyl-L-tyrosine | 537-55-3 [chemicalbook.com]

10. N-Acetyl-L-tyrosinamide (CAS 1948-71-6) - Chemical & Physical Properties by Cheméo
[chemeo.com]

11. N-Acetyl-L-tyrosine | C11H13NO4 | CID 68310 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. bioaustralis.com [bioaustralis.com]

To cite this document: BenchChem. [N-Acetyl-L-tyrosinamide chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556345#n-acetyl-l-tyrosinamide-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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